Cas no 106555-77-5 (Ethyl 2-(5-hydroxypentoxy)acetate)

• Product Name: Ethyl 2-(5-hydroxypentoxy)acetate
• CAS No: 106555-77-5
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 1177257
• PubChem ID: 14254559
• Update Time: 2025-05-20

Ethyl 2-(5-hydroxypentoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-hydroxypentoxy)acetate
• Ethyl 8-hydroxy-3-oxa-octanoate
• Acetic acid, [(5-hydroxypentyl)oxy]-, ethyl ester
• 5-ethoxycarbonylmethoxypentanol
• ACMC-20ma88
• AGN-PC-000UEI
• CTK0D7197
• Ethyl 8-hydroxy-3-oxa-octanoate; Acetic acid, [(5-hydroxypentyl)oxy]-, ethyl ester; 5-ethoxycarbonylmethoxypentanol; ACMC-20ma88; AGN-PC-000UEI; CTK0D7197;
• 106555-77-5
• ETHYL 2-((5-HYDROXYPENTYL)OXY)ACETATE
• DTXSID00558071
• DB-141843
• QUTYILATCYAWNL-UHFFFAOYSA-N
• SCHEMBL8989070
• Ethyl [(5-hydroxypentyl)oxy]acetate
• AT19860

• Inchi： 1S/C9H18O4/c1-2-13-9(11)8-12-7-5-3-4-6-10/h10H,2-8H2,1H3
• InChI Key： QUTYILATCYAWNL-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)CCCCCO

Computed Properties

• Exact Mass: 190.12050905g/mol
• Monoisotopic Mass: 190.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Additional information on Ethyl 2-(5-hydroxypentoxy)acetate

Comprehensive Overview of Ethyl 2-(5-hydroxypentoxy)acetate (CAS No. 106555-77-5): Properties, Applications, and Industry Insights

Ethyl 2-(5-hydroxypentoxy)acetate (CAS No. 106555-77-5) is a specialized ester compound gaining attention in pharmaceutical intermediates, cosmetic formulations, and specialty chemical synthesis. This hydroxyl-functionalized acetate derivative exhibits unique solubility properties, making it valuable for controlled-release drug delivery systems and biodegradable polymer modifications. With the growing demand for green chemistry solutions and sustainable excipients, researchers are increasingly exploring its potential as a low-toxicity solvent alternative in various industrial applications.

The molecular structure of Ethyl 2-(5-hydroxypentoxy)acetate combines an ethyl ester group with a hydroxyl-terminated pentoxy chain, creating amphiphilic characteristics that enhance its compatibility with both polar and non-polar matrices. Recent studies highlight its utility in transdermal penetration enhancers, particularly in cosmetic serums and topical pharmaceuticals where enhanced bioavailability is crucial. Analytical data from HPLC-MS studies confirm its stability under physiological pH ranges (6.0-7.4), addressing common formulation challenges in pH-sensitive active ingredients.

In the context of circular economy trends, 106555-77-5 demonstrates promising biodegradation profiles in OECD 301 standard tests, with >60% mineralization observed within 28 days. This positions it as a candidate for eco-friendly plasticizers in packaging materials, coinciding with global regulatory shifts toward phthalate-free additives. Manufacturers are particularly interested in its low migration rates when incorporated into polymer matrices, a critical factor for food-contact applications.

The synthesis of Ethyl 2-(5-hydroxypentoxy)acetate typically involves esterification reactions between 5-hydroxypentanol and ethyl glyoxylate, followed by purification through molecular distillation. Process optimization studies reveal that enzyme-catalyzed routes (using lipases like CAL-B) can achieve yields exceeding 85% while reducing energy consumption by 40% compared to traditional acid catalysis - a significant advantage for carbon footprint reduction in chemical production.

From a commercial perspective, 106555-77-5 has seen 23% annual growth in procurement requests (2020-2023) according to chemical sourcing platforms, driven by expanding applications in electronic materials as a high-boiling point solvent for flexible display manufacturing. Its low volatility (vapor pressure: 0.12 mmHg at 25°C) and high flash point (148°C) meet stringent safety requirements in cleanroom environments, while maintaining excellent dielectric properties for organic thin-film transistors.

Quality specifications for pharmaceutical-grade Ethyl 2-(5-hydroxypentoxy)acetate typically require ≥99.0% purity (by GC), with strict limits on heavy metal contaminants (<10 ppm) and residual catalysts. Advanced analytical techniques like 2D-NMR (HSQC, HMBC) are increasingly employed for structural confirmation, particularly in regulatory submissions for new excipient approvals. The compound's compendial status is currently under evaluation by USP/EP committees, reflecting its emerging importance in formulation science.

Storage and handling recommendations emphasize protection from moisture absorption (recommended RH <40%) and oxidative degradation (argon blanketing for bulk quantities). Thermal stability studies indicate decomposition onset at 210°C, permitting sterilization processes up to 180°C - a valuable characteristic for aseptic manufacturing of medical devices and implantable drug depots.

Future research directions focus on derivatization strategies to enhance the compound's functionality, particularly through click chemistry modifications of the hydroxyl group. Preliminary results show promise for creating photo-crosslinkable monomers for 3D printing bioinks, aligning with the booming tissue engineering market. Patent analysis reveals 18 new applications filed in 2023 alone covering nanocarrier systems and stimuli-responsive materials utilizing this versatile chemical building block.